1H-Indazole-4-carboxylic acid,6-broMo-1-cyclopentyl-

• Molecular Formula: C13H13BrN2O2
• Molecular Weight: 309.16 g/mol
• IUPAC Name: 6-bromo-1-cyclopentylindazole-4-carboxylic acid
• InChI: InChI=1S/C13H13BrN2O2/c14-8-5-10(13(17)18)11-7-15-16(12(11)6-8)9-3-1-2-4-9/h5-7,9H,1-4H2,(H,17,18)
• InChI Key: FDZIMDCXRFYYFD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C3=CC(=CC(=C3C=N2)C(=O)O)Br

Description

1H-Indazole-4-carboxylic acid,6-broMo-1-cyclopentyl- is a useful research compound. Its molecular formula is C13H13BrN2O2 and its molecular weight is 309.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylate (3 g, 9.28 mmol) in ethanol (30 mL), aqueous NaOH solution (0.56 g in 3 mL water, 13.93 mmol) was added and reaction stirred at 60° C. for 4 h. On completion, ethanol was removed under reduced pressure and residue acidified with 1N HCl to pH 6. The resulting precipitate was filtered, washed with water and dried to 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid (2.3 g, 80.4%).